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Compound of Interest

Compound Name: Cycloeucalenone

Cat. No.: B1256185

Cycloeucalenone: A Technical Guide for
Researchers

FOR RESEARCH USE ONLY. Not for human or veterinary use.

Cycloeucalenone is a cycloartane-type triterpene ketone that has garnered scientific interest
for its potential therapeutic properties.[1] This technical guide provides an in-depth overview of
its chemical identifiers, biological activities, and relevant experimental protocols, tailored for
researchers, scientists, and professionals in drug development.

Chemical Identifiers and Properties

Cycloeucalenone is a pentacyclic triterpenoid characterized by a 4a,14-dimethyl-9[3,19-cyclo-
50-ergost-24(28)-ene structure with an oxo group at the 3-position.[2][3] It has been isolated
from various plant species, including Tinospora crispa, Musa acuminata (banana blossom),
Quercus variabilis, Ammocharis coranica, and Solanum cernuum.[2][3][4][5]
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Identifier Value Reference
CAS Number 1255-12-5 [2]
Molecular Formula C30H4s0 [1][2]
Molecular Weight 424.7 g/mol [11[2]
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Biological Activity

Cycloeucalenone has demonstrated a range of biological activities, with notable potential in
the fields of antiparasitic and anti-inflammatory research.
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Leishmanicidal Activity

Studies have shown that cycloeucalenone exhibits leishmanicidal action against the
protozoan parasite Leishmania infantum chagasi.[1] This activity supports the
ethnopharmacological use of plants containing this compound in traditional medicine for
treating leishmaniasis.[1] Initial research indicates promising efficacy with low toxicity to
mammalian cell lines, such as RAW 264.7 and LLC-MK2 cells, making it a candidate for further
investigation as a novel antiparasitic agent.[1]

Anti-inflammatory Properties

Cycloeucalenone has shown potential anti-inflammatory effects. In silico studies have
demonstrated its strong binding affinities for key enzymes in the inflammatory cascade,
phospholipase A2 (PL-A2) and nuclear factor-kappa B (NF-kB), with binding affinities of -7.6
kcal/mol and -6.0 kcal/mol, respectively.[6] These findings suggest a possible mechanism of
action involving the modulation of these inflammatory pathways.[6]

Biological
L Target/Model Measurement Result Reference
Activity
) o Leishmania Promising
Leishmanicidal ) .- ) [1]
infantum chagasi efficacy
Anti- Phospholipase o o
) Binding Affinity -7.6 kcal/mol [6]
inflammatory A2 (PL-A2)
Anti- Nuclear Factor- o o
) Binding Affinity -6.0 kcal/mol [6]
inflammatory kappa B (NF-kB)

Cardiotonic Effects

In a study on the cardiac contractility of compounds isolated from Tinospora crispa,
cycloeucalenone showed only a slight change from the control on the right and left atrial force
of contraction in rats.[4] This suggests that it produces mild cardiotonic effects.[4]

Experimental Protocols
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Isolation and Characterization of Cycloeucalenone from
Musa acuminata Colla (Banana Blossom)

1. Extraction:

o Samples of Musa acuminata Colla are subjected to maceration using ethyl acetate to obtain
the crude extract.[7]

2. Chromatographic Separation:
o The ethyl acetate extract is subjected to column chromatography for fractionation.[7]

e The collected fractions are monitored by Thin Layer Chromatography (TLC) to identify and
combine fractions with similar retention factor (RF) values.[7]

3. Purification and ldentification:
e Fractions confirmed to be pure by TLC are further analyzed.[7]

e The structural elucidation of the isolated compound is performed using various spectroscopic
techniques, including Fourier-transform infrared spectroscopy (FT-IR), one-dimensional and
two-dimensional nuclear magnetic resonance (1D and 2D NMR), and mass spectrometry.[5]

[7]

In Vivo Anti-inflammatory Assay: Formalin-Induced
Edema in Rats

This protocol is based on the investigation of the anti-inflammatory properties of the hexane
fraction of Musa x paradisiaca fruit peels, from which cycloeucalenone was isolated.[6]

1. Animal Model:
e The assay is performed using a formalin-induced edema model in rats.[6]
2. Treatment Administration:

» The test compound (e.g., the hexane fraction containing cycloeucalenone) is administered
to the rats at a specific dosage (e.g., 200 mg/kg).[6]
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3. Induction of Inflammation:
e Edema is induced by the injection of formalin.[6]
4. Measurement of Edema:

e The reduction in edema is measured to evaluate the anti-inflammatory effect of the test

compound.[6]
5. In Vitro Assays:

e Further in vitro evaluations can include assessing the compound's antioxidant activity, its
effect on red blood cell (RBC) membrane stabilization, and its inhibitory effect on
phospholipase-A2 (PL-A2).[6]

Proposed Signaling Pathway for Anti-inflammatory
Action

Based on its strong binding affinity for key inflammatory mediators, the proposed anti-
inflammatory mechanism of Cycloeucalenone involves the inhibition of the NF-kB signaling
pathway. The following diagram illustrates this hypothetical mechanism.
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Caption: Proposed anti-inflammatory mechanism of Cycloeucalenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Cycloeucalenone CAS number and chemical
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256185#cycloeucalenone-cas-number-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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